TRC210258

• CAS No.: 1431553-15-9
• Product Name: TRC210258
• Molecular Formula: C20H14ClFN4O2
• Molecular Weight: 396.8
• IUPAC Name: N-(4-Chlorophenyl)-2-(4-fluorophenoxy)-N-methylimidazo[1, 2-a]pyrimidine-3-carboxamide
• Standard InChI: InChI=1S/C20H14ClFN4O2/c1-25(15-7-3-13(21)4-8-15)19(27)17-18(24-20-23-11-2-12-26(17)20)28-16-9-5-14(22)6-10-16/h2-12H,1H3
• Standard InChIKey: POBOMPHQSJGCGZ-UHFFFAOYSA-N
• SMILES: O=C(C1=C(OC2=CC=C(F)C=C2)N=C3N=CC=CN31)N(C4=CC=C(Cl)C=C4)C
• Appearance: Solid powder
• Description: TRC210258 is a TGR5 agonist. It acts by reducing glycemic and dyslipidemic cardiovascular risk in animal models of diabesity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TRC210258; TRC-210258; TRC 210258
• Reference: 1: Zambad SP, Tuli D, Mathur A, Ghalsasi SA, Chaudhary AR, Deshpande S, Gupta RC, Chauthaiwale V, Dutt C. TRC210258, a novel TGR5 agonist, reduces glycemic and dyslipidemic cardiovascular risk in animal models of diabesity. Diabetes Metab Syndr Obes. 2013 Dec 21;7:1-14. doi: 10.2147/DMSO.S50209. eCollection 2013. PubMed PMID: 24379686; PubMed Central PMCID: PMC3873233.
• Last Modified: Aug 20 2021